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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B7721535

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indole-3-amidoxime, identified by the CAS number 95649-37-9, is an organic compound
featuring an indole scaffold substituted at the third position with an amidoxime functional group.
This molecule is primarily recognized as a synthetic intermediate in the creation of more
complex pharmaceutical compounds.[1][2] The amidoxime chemical class has attracted
considerable attention within medicinal chemistry owing to its wide range of biological activities,
notably as enzyme inhibitors.[3] Specifically, amidoxime derivatives are under investigation as
inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a pivotal enzyme in the kynurenine
pathway of tryptophan metabolism. This pathway is a key regulator of the immune system and
represents a significant target in the field of cancer immunotherapy.[4][5]

Chemical and Physical Properties

The key chemical and physical characteristics of Indole-3-amidoxime are summarized in the
table below for easy reference.
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Property Value Reference
CAS Number 95649-37-9 [6]
Molecular Formula CoHoN3O [6]
Molecular Weight 175.19 g/mol [6]
Appearance Crystalline solid [2]
Purity >96.28% [2]
Storage Temperature -20°C for long-term storage [2]

N Soluble in DMSO and
Solubility ] ] [1]
dimethylformamide (DMF)

- Stable for at least two years
Stability [1]
when stored at -20°C

Table 1: Chemical and
Physical Properties of Indole-

3-amidoxime

Experimental Protocols
Synthesis of Indole-3-amidoxime from Indole-3-
carbonitrile

The synthesis of Indole-3-amidoxime is typically achieved through the reaction of indole-3-
carbonitrile with hydroxylamine. A general and established protocol is detailed below.[6]
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Preparation

Indole-3-amidoxime (Test Compound) ]
[ Serial Dilitions j Recombinant Human IDO1 Enzyme Assay Buffer L-Tryptophan (Substrate)

4 Engymatic Reaction h
\

Pre-incubation:
IDO1 + Indole-3-amidoxime

Initiate Reaction:
Add L-Tryptophan

Incubate at 37°C

Stop Reaction:
Add Trichloracetic Acid

Detection ongynurenine

Incubate with Ehrlich's Reagent

Measure Absorbance at 490 nm

Data A‘;lalysis

Calculate % Inhibition

Y

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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